
safety and handling precautions for 2-Fluoro-4-
nitrophenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Fluoro-4-nitrophenol

Cat. No.: B1220534 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Fluoro-4-nitrophenol

This guide provides comprehensive safety and handling information for 2-Fluoro-4-
nitrophenol, intended for researchers, scientists, and professionals in drug development. It

outlines the material's hazards, proper handling and storage procedures, emergency response,

and detailed experimental protocols for safety assessment.

Chemical and Physical Properties
2-Fluoro-4-nitrophenol is a fluorinated aromatic compound. Its key properties are summarized

below.

Property Value Reference

CAS Number 403-19-0

Molecular Formula FC₆H₃(NO₂)OH

Molecular Weight 157.10 g/mol

Appearance
White to light yellow

powder/crystal

Melting Point 120-122 °C
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Hazard Identification and Classification
2-Fluoro-4-nitrophenol is classified as a hazardous substance. The GHS classification is

provided below, outlining its primary health risks.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

(Source:[1])

Signal Word: Warning[1]

Hazard Pictograms:

alt text

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize risks associated with

2-Fluoro-4-nitrophenol.

Handling
Work in a well-ventilated area, preferably under a chemical fume hood.[1]

Avoid the formation of dust and aerosols.[1]
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Use non-sparking tools to prevent ignition.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in handling areas.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents.

Store locked up.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling 2-Fluoro-4-
nitrophenol:

Protection Type Specification

Eye/Face Protection Tightly fitting safety goggles or a face shield.[1]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat. For larger quantities or risk of

splashing, impervious clothing is recommended.

Respiratory Protection

If dust or aerosols are generated, use a NIOSH-

approved particulate respirator (e.g., N95) or a

higher level of respiratory protection as needed.

First Aid Measures
In case of exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Emergency Procedures for Spills
In the event of a spill, follow these procedures to mitigate the hazard.

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and entering drains.

Absorb: For small spills, carefully sweep up the solid material, avoiding dust generation, and

place it in a suitable, closed container for disposal.

Decontaminate: Clean the spill area thoroughly with a suitable decontaminant.
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Dispose: Dispose of the waste material in accordance with local, state, and federal

regulations.

Experimental Protocols for Safety Assessment
The following are summaries of standard OECD guidelines for assessing the skin and eye

irritation potential of a chemical like 2-Fluoro-4-nitrophenol.

OECD Guideline 404: Acute Dermal Irritation/Corrosion
Objective: To determine the potential of a substance to cause irreversible (corrosion) or

reversible (irritation) inflammatory changes to the skin.[2][3][4][5]

Methodology:

Animal Model: The albino rabbit is the preferred species.[2][3]

Test Substance Application: A single dose of 0.5 g of the solid test substance is applied to a

small area of clipped skin (approximately 6 cm²).[2] The substance is moistened with a small

amount of water or a suitable vehicle to ensure good skin contact. The site is then covered

with a gauze patch and secured with tape.

Exposure Duration: The standard exposure period is 4 hours.[2]

Observation: After the exposure period, the patch is removed, and the skin is wiped to

remove any residual test substance.[2] The skin is then examined for erythema (redness)

and edema (swelling) at 1, 24, 48, and 72 hours after removal.[2] Observations may continue

for up to 14 days if the effects are not fully reversed.[2]

Scoring: The severity of erythema and edema is scored on a scale of 0 (none) to 4 (severe).

The mean scores for each effect at the specified time points are calculated.

Classification: The substance is classified as a skin irritant if it produces a mean score of ≥

2.3 for erythema/eschar or edema in at least 2 of 3 tested animals, or if the effects persist to

the end of the 14-day observation period.[2]

OECD Guideline 405: Acute Eye Irritation/Corrosion
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Objective: To determine the potential of a substance to produce irritation or corrosion in the

eye.[6][7][8]

Methodology:

Animal Model: The albino rabbit is the recommended species.[7]

Test Substance Application: A single dose of the test substance (0.1 g for solids) is instilled

into the conjunctival sac of one eye of the animal.[7] The other eye remains untreated and

serves as a control.[7]

Procedure: The eyelids are gently held together for about one second after application to

prevent loss of the material. The use of topical anesthetics and systemic analgesics is

recommended to minimize pain and distress.[7]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[7] The

degree of eye irritation is evaluated by scoring lesions of the cornea (opacity), iris, and

conjunctiva (redness and chemosis).

Scoring: Each of the three tissues is scored separately according to a standardized scale.

Classification: The scores are evaluated in conjunction with the nature and severity of the

lesions and their reversibility. A substance is classified based on the persistence and severity

of the ocular responses.

Visualized Workflows
Standard Handling Workflow
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Standard Handling Workflow for 2-Fluoro-4-nitrophenol

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Fume Hood Functionality

Gather All Necessary Materials

Weigh Compound in Fume Hood

Proceed to Handling

Transfer to Reaction Vessel

Decontaminate Glassware

After Experiment

Dispose of Waste in Labeled Container

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling 2-Fluoro-4-nitrophenol.
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Emergency Spill Response

Emergency Spill Response for 2-Fluoro-4-nitrophenol

Spill Occurs

Evacuate Immediate Area

Notify Supervisor and EH&S

Don Appropriate PPE
(Respirator, Gloves, etc.)

Contain the Spill

Clean up with Absorbent Material

Place Waste in Hazardous Waste Container

Decontaminate the Area

Complete Incident Report

Click to download full resolution via product page
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Caption: Emergency response workflow for a 2-Fluoro-4-nitrophenol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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